Cas no 2425-28-7 (2-Bromo-1-phenylethan-1-ol)

2-Bromo-1-phenylethan-1-ol is a brominated aromatic alcohol with the molecular formula C₈H₉BrO. This compound is characterized by a hydroxyl group and a bromine substituent on a phenylethane backbone, making it a versatile intermediate in organic synthesis. Its reactive bromine and hydroxyl groups enable its use in nucleophilic substitution reactions, cyclizations, and as a precursor for pharmaceuticals and fine chemicals. The product is typically a white to off-white crystalline solid with moderate solubility in polar organic solvents. It is handled under standard laboratory conditions, requiring protection from moisture and light to maintain stability. Its structural features make it valuable for constructing complex molecules in medicinal and materials chemistry.
2-Bromo-1-phenylethan-1-ol structure
2-Bromo-1-phenylethan-1-ol structure
Product Name:2-Bromo-1-phenylethan-1-ol
CAS No:2425-28-7
MF:C8H9BrO
MW:201.060461759567
MDL:MFCD00540454
CID:272148
PubChem ID:102812
Update Time:2025-06-07

2-Bromo-1-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-(bromomethyl)-
    • Α-(BROMOMETHYL)BENZYL ALCOHOL
    • α-(bromomethyl)-benzyl alcohol
    • 2-Bromo-1-phenylethan-1-ol
    • (S)-(+)-2-Bromo-1-phenyl ethanol
    • 1-PHENYL-2-BROMOETHANOL
    • alpha-(bromomethyl)benzyl alcohol
    • 2-Bromo-1-phenylethanol
    • Ethyl, 2-bromo-1-hydroxy-1-phenyl-
    • Benzyl alcohol, .alpha.-(bromomethyl)-
    • Benzenemethanol, .alpha.-(bromomethyl)-
    • DAHHEUQBMDBSLO-UHFFFAOYSA-N
    • Ethyl,2-bromo-1-hydroxy-1-phenyl- (9CI)
    • Styrene bromohydrin
    • Styrene .beta.-bromohydrin
    • 2-bromanyl-1-phenyl-ethanol
    • alpha-(bromomethyl)-benzyl alcohol
    • KS
    • NS00048103
    • FT-0772308
    • A814095
    • A912956
    • AKOS015856115
    • FT-0600222
    • DS-16716
    • (S)-alpha-(broMoMethyl)benzyl alcohol
    • ZHA34314
    • DTXSID60941844
    • CS-W021594
    • BCP29937
    • 199343-14-1
    • EN300-1136750
    • MFCD00540454
    • SY107787
    • 2-Bromo-1-phenylethanol;2-Bromo-1-phenylethan-1-ol;alpha-(Bromomethyl)benzyl alcohol;Ethyl, 2-bromo-1-hydroxy-1-phenyl-
    • FT-0694486
    • 2425-28-7
    • EINECS 219-365-4
    • SCHEMBL3578847
    • 2-bromo-1-hydroxy-1-phenylethyl
    • DB-364705
    • ALBB-030701
    • DB-005756
    • SY358643
    • 73908-23-3
    • 76155-80-1
    • MFCD09838922
    • DB-016692
    • MDL： MFCD00540454
    • Inchi： 1S/C8H9BrO/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8,10H,6H2
    • InChI Key： DAHHEUQBMDBSLO-UHFFFAOYSA-N
    • SMILES： BrCC(C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 199.98400
  • Monoisotopic Mass: 199.984
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 89.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 1.3646 (rough estimate)
  • Melting Point: 39°C
  • Boiling Point: 261.6°C at 760 mmHg
  • Flash Point: 135.6°C
  • Refractive Index: 1.5800 (estimate)
  • PSA: 20.23000
  • LogP: 2.11490

2-Bromo-1-phenylethan-1-ol Security Information

2-Bromo-1-phenylethan-1-ol Customs Data

  • HS CODE：2906299090
  • Customs Data：

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Bromo-1-phenylethan-1-ol Pricemore >>

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2-Bromo-1-phenylethan-1-ol Production Method

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